3-(1-Benzothiophen-3-yl)prop-2-enoic acid

• Molecular Formula: C11H8O2S
• Molecular Weight: 204.25 g/mol
• IUPAC Name: 3-(1-benzothiophen-3-yl)prop-2-enoic acid
• InChI: InChI=1S/C11H8O2S/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h1-7H,(H,12,13)
• InChI Key: OCCNZXOFXUAHOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C=CC(=O)O

Description

3-(1-Benzothiophen-3-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C11H8O2S and its molecular weight is 204.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-benzothiophene-3-carbaldehyde (4.9 g, 0.03 mol), malonic acid (6.6 g, 0.06 mol) and piperidine (1 mL) in 100 mL anhydrous pyridine was heated at 110° C. overnight. The reaction mixture was cooled to room temperature and the solvent was removed in vacuo. The residue was taken up in 100 mL of water and 1 N hydrochloric acid was added to adjust the pH of this solution to ca. 3. The suspension was filtered and the yellow solid was collected, washed with water (3×50 mL) and concentrated in vacuo to give the indicated product with 95% purity (5.65 g, 91%).